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Compound of Interest

Compound Name:
4-Methoxyphenylmagnesium

bromide

Cat. No.: B077948 Get Quote

Technical Guide: 4-Methoxyphenylmagnesium
Bromide
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxyphenylmagnesium bromide, an organomagnesium compound, is a vital Grignard

reagent in organic synthesis. It serves as a powerful nucleophile and a strong base, enabling

the formation of carbon-carbon bonds. This technical guide provides a comprehensive

overview of the physical properties of 4-Methoxyphenylmagnesium bromide, detailed

experimental protocols for their determination, and a visualization of its synthesis pathway. Due

to its reactive nature, this reagent is most commonly supplied and handled as a solution in an

ethereal solvent, typically tetrahydrofuran (THF).

Physical Properties
The physical properties of 4-Methoxyphenylmagnesium bromide are predominantly

documented for its solutions. The neat compound is described as a white crystalline solid,

though it is rarely isolated.
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Property Value Notes

Molecular Formula C₇H₇BrMgO

Molecular Weight 211.34 g/mol

Appearance White crystalline solid (neat)

Commercially available and

typically used as a yellow to

brown solution in THF.

Melting Point Not available

As a Grignard reagent, it is

typically generated and used in

situ or sold as a solution. The

solid is highly reactive and

difficult to isolate for melting

point determination.

Boiling Point
65-67 °C (of 0.5M solution in

THF)

This is the boiling point of the

THF solvent. Decomposition of

the Grignard reagent may

occur at elevated

temperatures.

Density
0.955 g/mL at 25 °C (of 0.5M

solution in THF)

The density is dependent on

the concentration of the

solution.

Solubility

   Water Reacts violently

Characteristic of Grignard

reagents, which are strong

bases and readily protonated

by water.

   Ethereal Solvents Good solubility

Soluble in solvents like diethyl

ether and tetrahydrofuran

(THF), which stabilize the

Grignard reagent through

coordination.
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Experimental Protocols
The determination of the physical properties of air- and moisture-sensitive compounds like 4-
Methoxyphenylmagnesium bromide requires specialized techniques to prevent

decomposition. All manipulations should be carried out under an inert atmosphere (e.g., argon

or nitrogen) using either a Schlenk line or a glovebox.

Determination of Melting Point (for the solid compound)
Objective: To determine the melting point of solid 4-Methoxyphenylmagnesium bromide.

Methodology: This procedure must be performed in a glovebox under an inert atmosphere.

Sample Preparation: A small sample of solid 4-Methoxyphenylmagnesium bromide is

finely ground inside the glovebox.

Capillary Loading: The powdered sample is packed into a standard melting point capillary

tube.

Sealing the Capillary: The open end of the capillary tube is sealed using the heating element

of the melting point apparatus or a small flame (if safely permissible within the glovebox) to

prevent contamination from the atmosphere.

Melting Point Apparatus: The sealed capillary is placed in a standard melting point apparatus

located inside the glovebox.

Measurement: The temperature is increased gradually, and the range from the first

appearance of liquid to the complete melting of the solid is recorded as the melting point.

Determination of Solubility
Objective: To qualitatively or quantitatively determine the solubility of 4-
Methoxyphenylmagnesium bromide in a specific organic solvent.

Methodology: This protocol is designed for an inert atmosphere using Schlenk techniques.

Apparatus Setup: A Schlenk flask containing a magnetic stir bar is flame-dried under vacuum

and backfilled with inert gas.
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Solvent Addition: A known volume of the desired anhydrous organic solvent is added to the

Schlenk flask via a cannula or a gas-tight syringe.

Solute Addition: A pre-weighed amount of solid 4-Methoxyphenylmagnesium bromide
(handled in a glovebox) or a known volume of its standardized solution is added to the

solvent under a positive flow of inert gas.

Equilibration: The mixture is stirred at a constant temperature until equilibrium is reached

(i.e., no more solid dissolves).

Observation (Qualitative): Visual inspection determines if the compound is soluble, partially

soluble, or insoluble at that concentration.

Analysis (Quantitative): For a saturated solution, a filtered aliquot is carefully removed using

a cannula filter. The concentration of the Grignard reagent in the aliquot is then determined

by titration (e.g., with a standard solution of a secondary alcohol in the presence of an

indicator like 1,10-phenanthroline).

Synthesis of 4-Methoxyphenylmagnesium Bromide
The synthesis of 4-Methoxyphenylmagnesium bromide is a classic Grignard reaction. It

involves the reaction of an aryl halide, 4-bromoanisole, with magnesium metal in an anhydrous

ethereal solvent.
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4-Methoxyphenylmagnesium Bromide
(CH₃OC₆H₄MgBr)

Click to download full resolution via product page

Caption: Synthesis of 4-Methoxyphenylmagnesium bromide.

To cite this document: BenchChem. [What are the physical properties of 4-
Methoxyphenylmagnesium bromide?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077948#what-are-the-physical-properties-of-4-
methoxyphenylmagnesium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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